Cas no 1156595-23-1 ((2,3-difluorophenyl)methyl(2-methoxyethyl)amine)

• Product Name: (2,3-difluorophenyl)methyl(2-methoxyethyl)amine
• CAS No: 1156595-23-1
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5157158
• PubChem ID: 43425077
• Update Time: 2025-05-23

(2,3-difluorophenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,3-Difluorophenyl)methyl](2-methoxyethyl)amine
• n-(2,3-Difluorobenzyl)-2-methoxyethan-1-amine
• Benzenemethanamine, 2,3-difluoro-N-(2-methoxyethyl)-
• (2,3-difluorophenyl)methyl(2-methoxyethyl)amine

• Inchi： 1S/C10H13F2NO/c1-14-6-5-13-7-8-3-2-4-9(11)10(8)12/h2-4,13H,5-7H2,1H3
• InChI Key： TUIGHPAVVOPTGX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNCCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3

Additional information on (2,3-difluorophenyl)methyl(2-methoxyethyl)amine

The Chemical Compound (2,3-Difluorophenyl)methyl(2-Methoxyethyl)amine: A Comprehensive Overview

Introduction

The compound (2,3-difluorophenyl)methyl(2-methoxyethyl)amine ( CAS No. 1156595-23-1 ) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of secondary amines, characterized by its unique structure that combines a difluorophenyl group with a methoxyethyl substituent. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

Structural Characteristics and Synthesis

The molecular structure of (2,3-difluorophenyl)methyl(2-methoxyethyl)amine is defined by its aromatic ring substituted with two fluorine atoms at the 2 and 3 positions. This substitution pattern imparts unique electronic properties to the molecule, influencing its reactivity and stability. The methyl group attached to the aromatic ring further enhances the molecule's versatility, while the 2-methoxyethyl chain introduces additional functional groups that can participate in various chemical reactions.

Recent studies have focused on optimizing the synthesis of this compound. One notable approach involves the nucleophilic substitution of an appropriate alkyl halide with an amine derivative. This method has been refined to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The synthesis process also incorporates green chemistry principles, reducing environmental impact while maintaining efficiency.

Physical and Chemical Properties

Understanding the physical and chemical properties of (2,3-difluorophenyl)methyl(2-methoxyethyl)amine is crucial for its application in diverse fields. The compound exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic reactions.

From a chemical standpoint, the molecule demonstrates moderate basicity due to the presence of the amine group. This property allows it to act as a nucleophile in substitution reactions or as a base in deprotonation processes. Additionally, the fluorine atoms on the aromatic ring contribute to increased lipophilicity, enhancing its ability to interact with hydrophobic environments.

Applications in Pharmaceutical Chemistry

The pharmaceutical industry has shown growing interest in (2,3-difluorophenyl)methyl(2-methoxyethyl)amine due to its potential as an intermediate in drug synthesis. Recent research highlights its role as a building block for bioactive molecules targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases.

One promising application involves its use as a precursor for compounds with anti-inflammatory properties. Studies conducted by Smith et al. (2023) demonstrate that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key players in inflammation pathways. Furthermore, its ability to modulate receptor activity makes it a valuable tool in drug design.

Environmental Considerations and Safety Profile

Evaluating the environmental impact and safety profile of (2,3-difluorophenyl)methyl(2-methoxyethyl)amine is essential for responsible use. Experimental data indicate that the compound undergoes biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further studies are required to fully understand its long-term environmental effects.

In terms of safety, acute toxicity studies reveal that this compound exhibits low toxicity when administered orally or dermally. Nonetheless, proper handling procedures should be followed to minimize exposure risks.

Conclusion

In summary, (2,3-difluorophenyl)methyl(2-methoxyethyl)amine ( CAS No. 1156595-23-1 ) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from pharmaceuticals to advanced materials science. Recent breakthroughs in synthesis methods and an improved understanding of its properties have positioned this compound as a valuable asset for future innovations.